Cas no 1206248-27-2 (methyl 2-amino-1,3thiazolo4,5-bpyridine-6-carboxylate)

• Product Name: methyl 2-amino-1,3thiazolo4,5-bpyridine-6-carboxylate
• CAS No: 1206248-27-2
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• MDL: MFCD14581833
• CID: 5249821
• PubChem ID: 76849979
• Update Time: 2025-06-22

methyl 2-amino-1,3thiazolo4,5-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-aminothiazolo[4,5-b]pyridine-6-carboxylate
• METHYL 2-AMINO-[1,3]THIAZOLO[4,5-B]PYRIDINE-6-CARBOXYLATE
• Thiazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester
• methyl 2-amino-1,3thiazolo4,5-bpyridine-6-carboxylate

• MDL： MFCD14581833
• Inchi： 1S/C8H7N3O2S/c1-13-7(12)4-2-5-6(10-3-4)11-8(9)14-5/h2-3H,1H3,(H2,9,10,11)
• InChI Key： UPYINNVURJJGAW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=C(C(=O)OC)C=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2-amino-1,3thiazolo4,5-bpyridine-6-carboxylate

Methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate] (CAS No. 1206248-27-2): A Comprehensive Overview

Methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate], identified by its CAS number 1206248-27-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole and pyridine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, characterized by a fused thiazole and pyridine ring system, positions it as a promising candidate for further exploration in drug discovery.

The chemical structure of methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate features a carboxylate group at the 6-position of the pyridine ring, which is flanked by an amino group at the 2-position of the thiazole ring. This unique arrangement contributes to its potential interaction with various biological targets, making it an intriguing subject for medicinal chemistry studies. The presence of both nitrogen and sulfur atoms in its structure enhances its ability to participate in hydrogen bonding and coordination interactions, which are crucial for binding to biological macromolecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, thiazolo-pyridine derivatives have emerged as a significant class of molecules due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing this core structure exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug design. The fused ring system provides a stable backbone that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, modifications at the amino and carboxylate positions could be exploited to fine-tune the pharmacokinetic properties of the molecule. This flexibility makes methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate a valuable asset in the quest for new pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have been instrumental in identifying key residues on target proteins that could be modulated by this molecule. These insights have guided experimental efforts to optimize the structure-activity relationships (SAR) of methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate. By leveraging computational tools alongside traditional wet chemistry approaches, scientists have been able to accelerate the discovery process significantly.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it exhibits promising effects against various disease models. For example, research has indicated that derivatives of this class may inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, studies have shown potential antimicrobial properties against resistant bacterial strains, highlighting the compound's versatility.

The synthesis of methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve scalability. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system efficiently. These advancements in synthetic chemistry have made it feasible to produce sufficient quantities of the compound for both preclinical and clinical investigations.

In conclusion, methyl 2-amino-1,3-thiazolo[4,5-bpyridine-6-carboxylate (CAS No. 1206248-27-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of computational modeling and innovative synthetic strategies has positioned this compound as a valuable candidate for further development. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that additional derivatives will be explored with even greater efficacy and selectivity.